Cas no 5768-40-1 (4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid)

• Product name: 4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid
• CAS No: 5768-40-1
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301
• CID: 1606122
• PubChem ID: 79836

4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((3-Pyridinylcarbonyl)amino)benzoic acid
• benzoic acid, 4-[(3-pyridinylcarbonyl)amino]-
• 4-(pyridine-3-carbonylamino)benzoic acid
• 4-[(pyridin-3-ylcarbonyl)amino]benzoic acid
• Z239128462
• Benzoic acid, 4-((3-pyridinylcarbonyl)amino)-
• p-Nicotinoylaminobenzoic acid
• Oprea1_501543
• SCHEMBL7329481
• 4-nicotinoylaminobenzoic acid
• CS-0360184
• LWFBUVHQVCTCKN-UHFFFAOYSA-N
• AKOS000106276
• 4-[(3-Pyridinylcarbony)amino]benzoic acid
• 4-(Nicotinamido)benzoic acid
• DB-087416
• 5768-40-1
• p-Nicotinamidobenzoic acid
• DTXSID40206382
• STK296790
• 4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid

• Inchi： InChI=1S/C13H10N2O3/c16-12(10-2-1-7-14-8-10)15-11-5-3-9(4-6-11)13(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： LWFBUVHQVCTCKN-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 242.0692
• Monoisotopic Mass: 242.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.391
• Boiling Point: 371.3°C at 760 mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.68
• PSA: 79.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides